Cas no 137929-13-6 (2-methyl-4-(trifluoromethyl)-1,3-thiazole)

2-methyl-4-(trifluoromethyl)-1,3-thiazole structure

137929-13-6 structure

Product Name:2-methyl-4-(trifluoromethyl)-1,3-thiazole

CAS No:137929-13-6

MF:C₅H₄F₃NS

MW:167.152170181274

MDL:MFCD08275737

CID:1248244

PubChem ID:15717201

Update Time:2025-04-20

2-methyl-4-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(trifluoromethyl)-1,3-thiazole
- Thiazole, 2-methyl-4-(trifluoromethyl)-
- 2-methyl-4-(trifluoromethyl)Thiazole
- 2-METHYL-4-TRIFLUOROMETHYLTHIAZOLE
- DTXSID70577310
- VKVKRKRGMBQYIC-UHFFFAOYSA-N
- DB-063219
- SCHEMBL343104
- AKOS005200091
- 4-(trifluoromethyl)-2-methylthiazole
- QSSGFRRHGIWXTK-UHFFFAOYSA-N
- 137929-13-6
- MDL： MFCD08275737
- Inchi： 1S/C5H4F3NS/c1-3-9-4(2-10-3)5(6,7)8/h2H,1H3
- InChI Key： VKVKRKRGMBQYIC-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)N=C1C

Computed Properties

Exact Mass: 167.00172
Monoisotopic Mass: 167.00165479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89

2-methyl-4-(trifluoromethyl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D297794-1g	4-(trifluoromethyl)-2-methylthiazole	137929-13-6	95%	1g	$680	2024-05-24
eNovation Chemicals LLC	D297794-1g	4-(trifluoromethyl)-2-methylthiazole	137929-13-6	95%	1g	$680	2025-02-19
eNovation Chemicals LLC	D297794-1g	4-(trifluoromethyl)-2-methylthiazole	137929-13-6	95%	1g	$680	2025-02-25

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